Cas no 18181-70-9 (Jodfenphos)

Jodfenphos is an organophosphate insecticide primarily used for controlling pests in agricultural and public health applications. Its chemical structure, C₈H₈Cl₂IO₃PS, confers broad-spectrum activity against a range of insect species, particularly those resistant to other insecticides. Jodfenphos acts as an acetylcholinesterase inhibitor, disrupting nervous system function in target pests. Key advantages include its high efficacy at low application rates, residual activity, and relatively low mammalian toxicity compared to some older organophosphates. It is often employed in integrated pest management (IPM) systems due to its selective action and compatibility with other control methods. Proper handling and application are essential to minimize environmental impact.
Jodfenphos structure
Jodfenphos structure
Product Name:Jodfenphos
CAS No:18181-70-9
MF:C8H8Cl2IO3PS
MW:412.996552467346
CID:142852
PubChem ID:28935
Update Time:2025-06-23

Jodfenphos Chemical and Physical Properties

Names and Identifiers

    • Phosphorothioic acid,O-(2,5-dichloro-4-iodophenyl) O,O-dimethyl ester
    • (2,5-dichloro-4-iodophenoxy)-dimethoxy-sulfanylidene-λ<sup>5</sup>-phosphane
    • Iodofenphos
    • Iodofenphos Solution
    • Jodfenphos
    • iodfenphos
    • Iodofenfos
    • Iodophenphos
    • Iodophos
    • Nuvanol N
    • O-(2,5-dichloro-4-iodophenyl) O,O-dimethyl phosphorothioate
    • O-2,5-dichloro-4-iodophenyl O,O-dimethyl phosphorothioate
    • Trix
    • Ciba C-9491
    • CAS-18181-70-9
    • NS00009634
    • IODOFENPHOS [MART.]
    • J-011634
    • Phenol, 3,4-dichloro-, O-ester with O-methyl methylphosphoramidothioate
    • IODOFENPHOS [HSDB]
    • Iodofenphos 1000 microg/mL in Acetone
    • Iodofenphos [BSI:ISO]
    • UNII-SME6G1846X
    • CHEBI:82136
    • NSC 190998
    • AKOS015903240
    • 18181-70-9
    • Phosphorothioic acid, O-(2,5-dichloro-4-iodophenyl) O,O-dimethyl ester
    • Iodofenphos [BAN]
    • OMS-1211
    • Elocril
    • IODOFENPHOS [MI]
    • Q27155764
    • Iodofenphos 100 microg/mL in Cyclohexane
    • NCGC00248206-01
    • SME6G1846X
    • Iodofenophos
    • NCGC00254814-01
    • O,O-Dimethyl-O-(2,5-dichlor-4-jodphenyl)-thionophosphat
    • Compound C-9491
    • EINECS 242-069-1
    • Ciba 9491
    • SCHEMBL39677
    • O,O-Dimethyl-O-(2,5-dichlor-4-jodphenyl)-thionophosphat [German]
    • Ciba-Geigy C-9491
    • BRN 1885795
    • NSC-190998
    • CHEMBL2106359
    • OMS 1211
    • Jodfenphos [ISO]
    • O-(2,5-Dichloro-4-iodophenyl)-O,O-dimethyl phosphorothioate
    • SR-01000883722
    • HSDB 1568
    • O,O-Dimethyl-O-2,5-dichloro-4-iodophenyl thiophosphate
    • (2,5-dichloro-4-iodophenoxy)-dimethoxy-sulfanylidene-lambda5-phosphane
    • DTXCID6020278
    • Caswell No. 309B
    • CIBA C 9491
    • DTXSID8040278
    • SR-01000883722-1
    • C19002
    • Monocron 9491
    • C-9491
    • O,O-Dimethyl-O-(2,5-dichlor-4-jodphenyl)-monothiophosphat [German]
    • EPA Pesticide Chemical Code 309700
    • Jodfenphos, PESTANAL(R), analytical standard
    • Tox21_300910
    • Alfacron
    • LFVLUOAHQIVABZ-UHFFFAOYSA-N
    • AI3-27408
    • O,O-Dimethyl O-(2,5-dichloro-4-iodophenyl) phosphorothioate
    • O,O-Dimethyl-O-(2,5-dichlor-4-jodphenyl)-monothiophosphat
    • Iodenphos
    • O-(2,5-Dichloro-4-iodophenyl) O,O-dimethyl thiophosphate #
    • ENT 27408
    • C 9491
    • OMS1211
    • O,ODimethylO(2,5dichlor4jodphenyl)monothiophosphat
    • CS-0068025
    • O,O-DIMETHYL-O-(2,5-DICHLOR-4-JODPHENYL)-MONOTHIOPHOSPHAT (GERMAN)
    • C9491
    • IODOFENPHOS (MART.)
    • (2,5-dichloro-4-iodophenoxy)-dimethoxy-sulfanylidene-
    • phosphorothioic acid O-(2,5-dichloro-4-iodophenyl) O,O-dimethyl ester
    • O,ODimethylO2,5dichloro4iodophenyl thiophosphate
    • O(2,5Dichloro4iodophenyl)O,Odimethyl phosphorothioate
    • CIBA-C-9491
    • O,O-dimethyl-O-(2,5-dichloro-4-iodophenyl)thiophosphate
    • HY-119381
    • CibaGeigy C9491
    • O(2,5Dichloro4iodophenyl) O,Odimethyl phosphorothioate
    • Phosphorothioic acid, O(2,5dichloro4iodophenyl) O,Odimethyl ester
    • Ciba C9491
    • O,ODimethylO(2,5dichlor4jodphenyl)thionophosphat
    • E5-phosphane
    • Compound C9491
    • Inchi: 1S/C8H8Cl2IO3PS/c1-12-15(16,13-2)14-8-4-5(9)7(11)3-6(8)10/h3-4H,1-2H3
    • InChI Key: LFVLUOAHQIVABZ-UHFFFAOYSA-N
    • SMILES: IC1=CC(=C(C=C1Cl)OP(OC)(OC)=S)Cl

Computed Properties

  • Exact Mass: 411.83500
  • Monoisotopic Mass: 411.83536g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 59.8Ų

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1.9±0.1 g/cm3
  • Melting Point: 72-73° (Beriger); mp 75° (Haddow)
  • Boiling Point: 30.1°C
  • Flash Point: 181.0±30.7 °C
  • PSA: 69.59000
  • LogP: 5.14470
  • Merck: 13,5054
  • Solubility: Uncertain
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

Jodfenphos Security Information

  • Signal Word:Danger
  • Hazard Statement: H311 (92.68%) H400 (92.68%)
  • Warning Statement: P264+P280+P305+P351+P338+P337+P313
  • Hazardous Material transportation number:UN2811 6.1/PG 3
  • Hazard Category Code: 21-50/53
  • Safety Instruction: 36/37-60-61
  • RTECS:TF0175000
  • Hazardous Material Identification: Xn N
  • Toxicity:LD50 in rats, female mice (mg/kg): 2100, >10000, orally (Haddow, Marks)
  • Risk Phrases:R21; R50/53
  • Storage Condition:Store at 4 ° C, -4 ° C is better

Jodfenphos Customs Data

  • HS CODE:2920190090
  • Customs Data:

    China Customs Code:

    2920190090

    Overview:

    2920190090 Other phosphorothioates and their salts(Including their halogenation,sulfonation,Nitration and nitrosation derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2920190090 other thiophosphoric esters (phosphorothioates) and their salts; their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Jodfenphos Pricemore >>

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Jodfenphos Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:18181-70-9)Iodofenphos
Order Number:LE10786
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:03
Price ($):discuss personally
Email:18501500038@163.com

Additional information on Jodfenphos

Professional Introduction to Compound with CAS No. 18181-70-9 and Product Name: Jodfenphos

Jodfenphos, a compound with the chemical name 1-chloro-2-(4-fluorophenyl)ethyl (2,2-dimethylpropyl)phosphonate, is a significant molecule in the field of chemical and pharmaceutical research. This compound, identified by its CAS number CAS No. 18181-70-9, has garnered attention due to its unique structural properties and potential applications in various scientific domains.

The molecular structure of Jodfenphos consists of a phosphonate group linked to a fluoro-substituted phenyl ring, which contributes to its distinct chemical behavior. The presence of both fluorine and chlorine atoms in its structure enhances its reactivity, making it a valuable candidate for further investigation in synthetic chemistry and drug development.

In recent years, there has been growing interest in the pharmacological properties of Jodfenphos. Research has indicated that this compound exhibits potential as an intermediate in the synthesis of more complex pharmaceutical agents. Its ability to undergo various chemical transformations makes it a versatile building block for medicinal chemists.

One of the most compelling aspects of Jodfenphos is its role in the development of novel therapeutic agents. Studies have shown that derivatives of this compound may have applications in treating neurological disorders and inflammatory conditions. The fluoro-substituent, in particular, has been found to enhance the bioavailability and metabolic stability of drug molecules, which is crucial for their efficacy.

The synthesis of Jodfenphos involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the reaction of 4-fluorophenylacetic acid with phosphorus trichloride, followed by esterification and subsequent functional group modifications. These steps require precise control over reaction conditions to ensure high yield and purity.

Recent advancements in computational chemistry have also contributed to a deeper understanding of Jodfenphos' properties. Molecular modeling studies have helped researchers predict its behavior in different environments, which is essential for optimizing its use in pharmaceutical applications. These computational tools have enabled scientists to design experiments more efficiently, reducing the need for extensive trial-and-error approaches.

The potential applications of Jodfenphos extend beyond pharmaceuticals. In agrochemical research, this compound has shown promise as a precursor for developing new pesticides and herbicides. Its structural features make it suitable for designing molecules that can interact specifically with biological targets in plants and pests.

Environmental scientists have also begun to explore the role of Jodfenphos in pollution control. Its chemical stability suggests that it could be used in formulations designed to degrade harmful pollutants. Additionally, its reactivity allows for the development of sensors that can detect trace amounts of environmental contaminants.

As research into Jodfenphos continues, new methodologies are being developed to improve its synthesis and application. Innovations in green chemistry are particularly noteworthy, as they aim to reduce the environmental impact of chemical production processes. These methods focus on minimizing waste and using renewable resources, aligning with global efforts to promote sustainable practices.

The future prospects for Jodfenphos are promising, with ongoing studies exploring its potential in various fields. Collaborative efforts between academia and industry are likely to drive further advancements, leading to novel applications that benefit society. As our understanding of this compound grows, so too will its significance in scientific research and technological innovation.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:18181-70-9)Iodofenphos
LE10786
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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